Phenazopyridine
Phenazopyridine
Phenazopyridine is a diaminopyridine that is 2,6-diaminopyridine substituted at position 3 by a phenylazo group. A local anesthetic that has topical analgesic effect on mucosa lining of the urinary tract. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. It has a role as a local anaesthetic, a non-narcotic analgesic, a carcinogenic agent and an anticoronaviral agent. It is a diaminopyridine and a monoazo compound. It is a conjugate base of a phenazopyridine(1+).
Phenazopyridine can cause cancer according to an independent committee of scientific and health experts.
A local anesthetic that has been used in urinary tract disorders. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity.
Phenazopyridine can cause cancer according to an independent committee of scientific and health experts.
A local anesthetic that has been used in urinary tract disorders. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity.
Brand Name:
Vulcanchem
CAS No.:
94-78-0
VCID:
VC21159389
InChI:
InChI=1S/C11H11N5/c12-10-7-6-9(11(13)14-10)16-15-8-4-2-1-3-5-8/h1-7H,(H4,12,13,14)
SMILES:
C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N
Molecular Formula:
C11H11N5
Molecular Weight:
213.24 g/mol
Phenazopyridine
CAS No.: 94-78-0
Cat. No.: VC21159389
Molecular Formula: C11H11N5
Molecular Weight: 213.24 g/mol
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Specification
| Description | Phenazopyridine is a diaminopyridine that is 2,6-diaminopyridine substituted at position 3 by a phenylazo group. A local anesthetic that has topical analgesic effect on mucosa lining of the urinary tract. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. It has a role as a local anaesthetic, a non-narcotic analgesic, a carcinogenic agent and an anticoronaviral agent. It is a diaminopyridine and a monoazo compound. It is a conjugate base of a phenazopyridine(1+). Phenazopyridine can cause cancer according to an independent committee of scientific and health experts. A local anesthetic that has been used in urinary tract disorders. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. |
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| CAS No. | 94-78-0 |
| Molecular Formula | C11H11N5 |
| Molecular Weight | 213.24 g/mol |
| IUPAC Name | 3-phenyldiazenylpyridine-2,6-diamine |
| Standard InChI | InChI=1S/C11H11N5/c12-10-7-6-9(11(13)14-10)16-15-8-4-2-1-3-5-8/h1-7H,(H4,12,13,14) |
| Standard InChI Key | QPFYXYFORQJZEC-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N |
| Canonical SMILES | C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N |
| Boiling Point | 442.3 ºC |
| Colorform | BROWNISH-YELLOW CRYSTALS |
| Melting Point | 139 139.0 °C 139 °C |
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